5-(4-butoxy-3-methoxyphenyl)-4-(furan-2-carbonyl)-1-[(furan-2-yl)methyl]-3-hydroxy-2,5-dihydro-1H-pyrrol-2-one

Specification

• Molecular Formula: C25H25NO7
• Molecular Weight: 451.5 g/mol
• IUPAC Name: 2-(4-butoxy-3-methoxyphenyl)-3-(furan-2-carbonyl)-1-(furan-2-ylmethyl)-4-hydroxy-2H-pyrrol-5-one
• Standard InChI: InChI=1S/C25H25NO7/c1-3-4-11-32-18-10-9-16(14-20(18)30-2)22-21(23(27)19-8-6-13-33-19)24(28)25(29)26(22)15-17-7-5-12-31-17/h5-10,12-14,22,28H,3-4,11,15H2,1-2H3
• Standard InChI Key: VZMROGVHSMXOBB-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=C(C=C1)C2C(=C(C(=O)N2CC3=CC=CO3)O)C(=O)C4=CC=CO4)OC

Introduction

5-(4-butoxy-3-methoxyphenyl)-4-(furan-2-carbonyl)-1-[(furan-2-yl)methyl]-3-hydroxy-2,5-dihydro-1H-pyrrol-2-one is a complex organic compound classified as a heterocyclic compound due to the presence of nitrogen in its pyrrolidine structure, which is fused with furan and aromatic moieties. This compound belongs to the class of pyrrolidinones, specifically those substituted with aromatic groups and heterocycles, making it a subject of interest in pharmaceutical research.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. Common methods include:

• Multi-step Organic Reactions: These involve the use of specific catalysts and solvents to enhance reaction efficiency.

• Analytical Techniques: Techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry are used to confirm the structure and purity of the synthesized compound.

Biological Activities and Potential Applications

The compound's unique structure contributes to its diverse biological activities, making it a potential candidate for developing new therapeutic agents. Potential applications include targeting various biological pathways, although further studies are required to fully elucidate its mechanism of action.

Potential Mechanisms of Action

• Enzyme or Receptor Interactions: The compound may interact with biological targets such as enzymes or receptors, but further research is needed to characterize these interactions quantitatively and qualitatively.

• Pharmaceutical Research: It is of interest in pharmaceutical research due to its potential utility in developing new therapeutic agents.

Future Research Directions

• Mechanism Elucidation: Further studies are required to fully understand the compound's interactions with biological targets and its potential therapeutic applications.

• Pharmaceutical Development: The compound's unique structure and potential biological activities make it a promising candidate for pharmaceutical development.